(4-chlorophenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine

• IUPAC Name: 4-chloro-N-[(9-ethylcarbazol-3-yl)methyl]aniline
• InChI: InChI=1S/C21H19ClN2/c1-2-24-20-6-4-3-5-18(20)19-13-15(7-12-21(19)24)14-23-17-10-8-16(22)9-11-17/h3-13,23H,2,14H2,1H3
• InChI Key: HPZZRJPBRNVVFV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)CNC3=CC=C(C=C3)Cl)C4=CC=CC=C41
• Molecular Formula: C21H19ClN2
• Molecular Weight: 334.8 g/mol

Description

(4-chlorophenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine, also known as CEC, is a novel psychoactive substance that has gained attention in recent years due to its potential as a research chemical. CEC belongs to the class of phenethylamines and is structurally similar to other psychoactive substances such as amphetamines and cathinones.

Mechanism of Action

(4-chlorophenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine acts as a dopamine and norepinephrine reuptake inhibitor by binding to the transporters responsible for these neurotransmitters. This leads to an increase in the concentration of dopamine and norepinephrine in the synaptic cleft, resulting in increased neurotransmission. The exact mechanism of action of (4-chlorophenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine on the serotonin transporter is not well understood.
Biochemical and Physiological Effects:
(4-chlorophenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine has been found to increase locomotor activity in rodents, similar to other psychoactive substances such as amphetamines and cathinones. It has also been found to increase heart rate and blood pressure in rodents. The effects of (4-chlorophenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine on humans are not well understood.

Advantages and Limitations for Lab Experiments

(4-chlorophenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine has the potential to be a useful research chemical due to its structural similarity to other psychoactive substances and its effects on the central nervous system. However, its use in lab experiments is limited by the lack of understanding of its effects on humans and the potential for abuse.

Future Directions

Future research on (4-chlorophenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine should focus on its effects on serotonin and its potential as a treatment for psychiatric disorders such as depression and anxiety. The development of analogs of (4-chlorophenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine with improved pharmacological properties should also be explored.

Scientific Research Applications

(4-chlorophenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine has been used in scientific research to study its effects on the central nervous system. It has been found to act as a dopamine and norepinephrine reuptake inhibitor, similar to other psychoactive substances such as amphetamines and cathinones. (4-chlorophenyl)[(9-ethyl-9H-carbazol-3-yl)methyl]amine has also been found to have an affinity for the serotonin transporter, although its effects on serotonin are not well understood.